Cas no 38126-07-7 (Bromodifluoroacetyl fluoride)

• Product Name: Bromodifluoroacetyl fluoride
• CAS No: 38126-07-7
• MF: C₂BrF₃O
• MW: 176.920010566711
• MDL: MFCD00153689
• CID: 54811
• PubChem ID: 2773284
• Update Time: 2025-05-21

Bromodifluoroacetyl fluoride Chemical and Physical Properties

Names and Identifiers

• Bromodifluoroacetyl fluoride
• 2-bromo-2,2-difluoroacetyl fluoride
• Bromdifluoracetylfluorid
• difluorobromoacetyl fluoride
• 2-bromo-2,2-difluoro-acetyl fluoride
• FT-0623243
• J-519944
• 38126-07-7
• A824024
• Bromodifluoroacetylfluoride
• Bromo(difluoro)acetyl fluoride
• AKOS005064063
• REOFZGQDJKOKFI-UHFFFAOYSA-N
• bromodifluoroacetic acid fluoride
• DTXSID40378336
• SCHEMBL4858511
• MFCD00153689
• DB-022978

• MDL： MFCD00153689
• Inchi： 1S/C2BrF3O/c3-2(5,6)1(4)7
• InChI Key： REOFZGQDJKOKFI-UHFFFAOYSA-N
• SMILES： BrC(C(=O)F)(F)F

Computed Properties

• Exact Mass: 175.90800
• Monoisotopic Mass: 175.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.8

Experimental Properties

• Density: 2.004
• Boiling Point: 87.7°C at 760 mmHg
• Flash Point: 6.9°C
• Refractive Index: 1.361
• PSA: 17.07000
• LogP: 1.47020

Bromodifluoroacetyl fluoride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl fluorides

Additional information on Bromodifluoroacetyl fluoride

Research Brief on Bromodifluoroacetyl Fluoride (CAS: 38126-07-7) and Its Applications in Chemical Biology and Pharmaceutical Research

Bromodifluoroacetyl fluoride (CAS: 38126-07-7) is a highly reactive fluorinated compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique bromine and fluorine substituents, serves as a critical building block in the synthesis of various bioactive molecules, including fluorinated pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in facilitating selective fluorination reactions, which are pivotal for improving the metabolic stability and bioavailability of drug candidates.

In the context of drug discovery, Bromodifluoroacetyl fluoride has been employed as a key intermediate in the development of novel fluorinated analogs of existing therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of fluorinated kinase inhibitors, which exhibited enhanced target binding affinity and reduced off-target effects compared to their non-fluorinated counterparts. The study underscored the compound's ability to introduce fluorine atoms at specific positions, thereby fine-tuning the pharmacokinetic properties of the resulting molecules.

Beyond its role in drug development, Bromodifluoroacetyl fluoride has also been explored in the field of chemical biology for labeling and probing biomolecular interactions. A recent preprint on bioRxiv detailed its use in the selective modification of cysteine residues in proteins, enabling the study of protein-ligand interactions with high precision. This approach, termed "fluorine-directed chemical proteomics," leverages the electrophilic nature of Bromodifluoroacetyl fluoride to covalently tag reactive thiol groups, providing insights into the structural and functional dynamics of proteins in live cells.

From a synthetic chemistry perspective, advancements in the handling and application of Bromodifluoroacetyl fluoride have been notable. A 2022 publication in Organic Letters reported a novel, scalable method for its generation under mild conditions, addressing previous challenges related to its instability and hazardous nature. This methodological breakthrough has expanded its accessibility to researchers, paving the way for broader adoption in both academic and industrial settings.

Looking ahead, the potential of Bromodifluoroacetyl fluoride in enabling innovative therapeutic strategies and chemical tools remains vast. Ongoing research is focused on optimizing its reactivity and selectivity, as well as exploring its applications in emerging areas such as fluorine-18 radiochemistry for positron emission tomography (PET) imaging. As the demand for fluorinated compounds continues to rise in the pharmaceutical industry, Bromodifluoroacetyl fluoride is poised to play an increasingly pivotal role in shaping the future of drug discovery and chemical biology.